Cas no 63496-48-0 (Phenol)

• Product Name: Phenol
• CAS No: 63496-48-0
• MF: C₆H₆O
• MW: 94.1112418174744
• CID: 510066
• Update Time: 2023-08-02

Phenol Chemical and Physical Properties

Names and Identifiers

• Phenosmolin (9CI)
• Phenosmolin
• Fenosmolin
• Fenosmoline
• phenol
• carbolic acid
• Hydroxybenzene
• Phenic acid
• Oxybenzene
• Phenylic acid
• Benzenol
• Phenyl hydrate
• Monophenol
• Phenyl hydroxide
• Phenylic alcohol
• PhOH
• Monohydroxybenzene
• Paoscle
• Phenole
• Izal
• Phenyl alcohol
• Phenol alcohol
• Phenol, liquefied
• Acide carbolique
• Fenolo
• Carbolsaure
• Fenol
• Liquid phenol
• Carbolic oil
• Phenol, pure
• Phenol homopolymer
• Phenole [German]
• Fenolo [Italian]
• Benzene, hydroxy-
• Rcra waste number U188
• Campho-Phenique Gel
• Phenic
• Carbolsaure [Germa
• Phenol

• Inchi： 1S/C6H6O/c7-6-4-2-1-3-5-6/h1-5,7H
• InChI Key： ISWSIDIOOBJBQZ-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1

Computed Properties

• Exact Mass: 94.041865
• Monoisotopic Mass: 94.041865
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Melting Point: 40.91 deg C
• Boiling Point: 181.75 deg C @ 101.3 kPa

Phenol Security Information

• Safety Term：Moderately toxic by ingestion. Mildly toxic by skin contact. When heated to decomposition it emits acrid smoke and irritating fumes.